Cas no 2228298-81-3 (3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine)

3-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine is a heterocyclic amine derivative featuring a fused triazolopyridine core with a propylamine side chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile building block for drug discovery. The triazolopyridine scaffold offers structural rigidity and favorable binding properties, while the terminal amine group enables further functionalization, facilitating the synthesis of targeted bioactive molecules. Its balanced lipophilicity and solubility profile enhance its utility in developing small-molecule inhibitors or modulators. The compound’s stability and synthetic accessibility make it a practical intermediate for exploring structure-activity relationships in therapeutic applications.
3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine structure
2228298-81-3 structure
Product Name:3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine
CAS No:2228298-81-3
MF:C8H11N5O
MW:193.205840349197
CID:5891505
PubChem ID:165693271
Update Time:2025-11-06

3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine
    • 2228298-81-3
    • EN300-1730983
    • 3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
    • Inchi: 1S/C8H11N5O/c9-2-1-3-14-6-4-7-8(10-5-6)12-13-11-7/h4-5H,1-3,9H2,(H,10,11,12,13)
    • InChI Key: QHDGIHPSWUOLBO-UHFFFAOYSA-N
    • SMILES: O(C1C=NC2C(C=1)=NNN=2)CCCN

Computed Properties

  • Exact Mass: 193.09635999g/mol
  • Monoisotopic Mass: 193.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 89.7Ų

3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1730983-0.05g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
0.05g
$1709.0 2023-09-20
Enamine
EN300-1730983-0.1g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
0.1g
$1791.0 2023-09-20
Enamine
EN300-1730983-0.25g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
0.25g
$1872.0 2023-09-20
Enamine
EN300-1730983-0.5g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
0.5g
$1954.0 2023-09-20
Enamine
EN300-1730983-1.0g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
1g
$2035.0 2023-06-04
Enamine
EN300-1730983-2.5g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
2.5g
$3988.0 2023-09-20
Enamine
EN300-1730983-5.0g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
5g
$5900.0 2023-06-04
Enamine
EN300-1730983-10.0g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
10g
$8749.0 2023-06-04
Enamine
EN300-1730983-1g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
1g
$2035.0 2023-09-20
Enamine
EN300-1730983-5g
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
2228298-81-3
5g
$5900.0 2023-09-20

3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine Related Literature

Additional information on 3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine

Introduction to 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine (CAS No. 2228298-81-3)

3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine, with the CAS number 2228298-81-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazolopyridine core and a terminal amine group, which together confer it with a range of biological activities and potential therapeutic applications.

The molecular structure of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine is particularly noteworthy. The triazolopyridine moiety is known for its ability to form stable complexes with various metal ions, which can enhance its pharmacological properties. Additionally, the presence of the amine group at the terminal end of the propyl chain provides opportunities for further functionalization and derivatization, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable oral bioavailability and a moderate half-life, which are desirable properties for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine involves several well-established chemical reactions. The key steps include the formation of the triazolopyridine core through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and subsequent functionalization to introduce the propylamine moiety. The modular nature of this synthetic route allows for easy modification and optimization to produce derivatives with enhanced biological activity or improved pharmacological properties.

In conclusion, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine (CAS No. 2228298-81-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.